![molecular formula C13H11NO4S2 B5357635 2-[5-(3-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid](/img/structure/B5357635.png)
2-[5-(3-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[5-(3-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid, commonly known as HTB, is a thiazolidine derivative that has shown great potential in the field of medicinal chemistry. This molecule possesses a thiazolidine ring, which is a five-membered heterocyclic ring containing both sulfur and nitrogen atoms. The presence of this ring in HTB makes it an interesting molecule for drug discovery and development.
Mechanism of Action
The exact mechanism of action of HTB is not fully understood. However, it is believed that the molecule exerts its therapeutic effects by modulating various signaling pathways in the body. HTB has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
HTB has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that HTB can induce apoptosis (programmed cell death) in cancer cells. HTB has also been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, HTB has been reported to have antifungal and antibacterial activities.
Advantages and Limitations for Lab Experiments
One of the major advantages of HTB is its versatility in terms of its potential applications. It has been shown to have activity against a range of diseases, making it a promising candidate for drug development. However, the limitations of HTB include its poor solubility and stability, which can make it difficult to work with in the laboratory.
Future Directions
There are several potential future directions for research on HTB. One area of interest is the development of more stable and soluble derivatives of HTB. Additionally, further studies are needed to fully elucidate the mechanism of action of HTB and to identify its molecular targets. Another potential direction for research is the investigation of the synergistic effects of HTB in combination with other drugs. Finally, there is a need for in vivo studies to evaluate the efficacy and safety of HTB in animal models.
Synthesis Methods
HTB can be synthesized through a multistep process involving the condensation of 3-hydroxybenzaldehyde and thiosemicarbazide, followed by the addition of propanoic acid. The final product is obtained after purification and recrystallization.
Scientific Research Applications
HTB has been extensively studied for its potential use in the treatment of various diseases. It has been reported to possess antitumor, antifungal, and antibacterial activities. HTB has also been shown to have antioxidant and anti-inflammatory properties.
properties
IUPAC Name |
2-[(5E)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO4S2/c1-7(12(17)18)14-11(16)10(20-13(14)19)6-8-3-2-4-9(15)5-8/h2-7,15H,1H3,(H,17,18)/b10-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUHLOKNILGGVCY-UXBLZVDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1C(=O)C(=CC2=CC(=CC=C2)O)SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C(=O)O)N1C(=O)/C(=C\C2=CC(=CC=C2)O)/SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.